![molecular formula C25H33N3O3 B6118277 1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine](/img/structure/B6118277.png)
1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine, also known as 2C-E, is a synthetic hallucinogenic drug that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1977 and has gained popularity among recreational drug users due to its psychedelic effects. However,
Mechanism of Action
The mechanism of action of 1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine involves its binding to the serotonin 5-HT2A receptor, which is responsible for regulating mood, perception, and cognition. This binding leads to an increase in the release of neurotransmitters such as dopamine and norepinephrine, which are associated with pleasure and arousal. The activation of the 5-HT2A receptor also leads to changes in brain activity and connectivity, which may explain the altered perception and consciousness experienced by users.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include changes in heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and alters visual perception, leading to hallucinations. Additionally, this compound can cause nausea, vomiting, and anxiety, especially at higher doses. These effects are due to the drug's interactions with the serotonin and dopamine systems in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine in lab experiments include its ability to selectively activate the 5-HT2A receptor, which is involved in various physiological and psychological processes. It also has a relatively short duration of action, which allows for precise control over the timing of experiments. However, the limitations of using this compound include its potential for abuse and the lack of long-term safety data. Additionally, the synthesis of this compound is complex and requires specialized equipment and expertise.
Future Directions
Future research on 1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine should focus on its potential therapeutic effects in treating mental health disorders such as depression and anxiety. It should also investigate the long-term safety and efficacy of the drug, as well as its potential for abuse and addiction. Additionally, future studies should explore the mechanisms underlying the altered perception and consciousness experienced by users, as well as the potential for using this compound as a tool for understanding the brain and behavior.
In conclusion, this compound, or this compound, is a synthetic hallucinogenic drug that has gained popularity among recreational drug users. However, its scientific research applications are vast, including its potential therapeutic effects in treating mental health disorders and its ability to selectively activate the 5-HT2A receptor. The synthesis of this compound is complex, and its use in lab experiments has both advantages and limitations. Future research on this compound should focus on its potential therapeutic effects and its mechanisms of action.
Synthesis Methods
The synthesis of 1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to yield 2,5-dimethoxyphenyl-2-nitropropene. This intermediate is then reduced to 2,5-dimethoxyphenyl-2-propanone, which is reacted with piperidine and 2-methylphenylpiperazine to yield this compound. The synthesis of this compound is complex and requires advanced knowledge of organic chemistry.
Scientific Research Applications
1-[1-(2,5-dimethoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine has been used in scientific research to study its effects on the brain and behavior. It has been shown to activate the serotonin 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. Studies have also shown that this compound alters brain activity in regions associated with visual processing and self-awareness. Additionally, this compound has been used in studies investigating the potential therapeutic effects of psychedelics in treating mental health disorders such as depression and anxiety.
Properties
IUPAC Name |
(2,5-dimethoxyphenyl)-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O3/c1-19-7-4-5-9-23(19)27-15-13-26(14-16-27)20-8-6-12-28(18-20)25(29)22-17-21(30-2)10-11-24(22)31-3/h4-5,7,9-11,17,20H,6,8,12-16,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZTZPGKXRFYAHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=C(C=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.